Cas no 72298-61-4 (Decanamide,N-(3-nitrophenyl)-)

• Product Name: Decanamide,N-(3-nitrophenyl)-
• CAS No: 72298-61-4
• MF: C₁₆H₂₄N₂O₃
• MW: 292.373364448547
• CID: 549435
• PubChem ID: 5106032
• Update Time: 2025-06-30

Decanamide,N-(3-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• Decanamide,N-(3-nitrophenyl)-
• DECANOYL M-NITROANILINE
• N-(3-nitrophenyl)decanamide
• ZSNIMTCNOZNHRZ-UHFFFAOYSA-N
• FT-0641404
• CHEMBL3623582
• 72298-61-4
• AKOS003863588
• A837477
• DTXSID50408390

• Inchi： 1S/C16H24N2O3/c1-2-3-4-5-6-7-8-12-16(19)17-14-10-9-11-15(13-14)18(20)21/h9-11,13H,2-8,12H2,1H3,(H,17,19)
• InChI Key： ZSNIMTCNOZNHRZ-UHFFFAOYSA-N
• SMILES： O=C(CCCCCCCCC)NC1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 292.17900
• Monoisotopic Mass: 292.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 11
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 74.9Ų

Experimental Properties

• PSA: 74.92000
• LogP: 5.27020

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on Decanamide,N-(3-nitrophenyl)-

Decanamide, N-(3-nitrophenyl)- (CAS No. 72298-61-4): An Overview of Its Properties, Applications, and Recent Research

Decanamide, N-(3-nitrophenyl)- (CAS No. 72298-61-4) is a synthetic organic compound that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a decanamide backbone and a nitrophenyl substituent. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable tool in various scientific applications.

The molecular formula of Decanamide, N-(3-nitrophenyl)- is C₁₅H₁₉N₃O₃, and its molecular weight is approximately 285.33 g/mol. The compound is a white to off-white solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). Its solubility in water is limited, which can be advantageous in certain experimental settings where controlled solubility is required.

One of the key features of Decanamide, N-(3-nitrophenyl)- is its nitrophenyl group, which confers several important properties. The nitro group (-NO₂) is an electron-withdrawing group that can influence the compound's reactivity and stability. This group can also participate in various chemical reactions, such as reduction to form an amino group or coupling reactions with other molecules. These properties make Decanamide, N-(3-nitrophenyl)- useful in synthetic chemistry and as a building block for more complex molecules.

In the context of pharmaceutical research, Decanamide, N-(3-nitrophenyl)- has been explored for its potential therapeutic applications. Recent studies have investigated its effects on various biological systems, including its interactions with enzymes and receptors. For instance, a study published in the *Journal of Medicinal Chemistry* reported that Decanamide, N-(3-nitrophenyl)- exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways. This finding suggests that the compound could be further developed as a lead molecule for anti-inflammatory drugs.

Another area of interest is the use of Decanamide, N-(3-nitrophenyl)- in cellular studies. Researchers have utilized this compound to investigate its effects on cell viability and proliferation. A study published in *Bioorganic & Medicinal Chemistry Letters* demonstrated that Decanamide, N-(3-nitrophenyl)- can selectively inhibit the growth of certain cancer cell lines while showing minimal toxicity to normal cells. This selective cytotoxicity makes it a promising candidate for cancer therapy research.

The synthesis of Decanamide, N-(3-nitrophenyl)- typically involves several steps, including the formation of the decanoyl chloride intermediate from decanoic acid and subsequent reaction with 3-nitroaniline. The reaction conditions are carefully controlled to ensure high yield and purity of the final product. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. For example, some methods focus on minimizing by-products and improving overall efficiency.

In addition to its potential therapeutic applications, Decanamide, N-(3-nitrophenyl)- has also been studied for its use as a chemical probe in biological assays. Its ability to interact with specific biomolecules makes it useful for identifying and characterizing protein-protein interactions or enzyme activities. A recent study published in *Analytical Chemistry* utilized Decanamide, N-(3-nitrophenyl)- as a fluorescent probe to monitor changes in cellular environments under different conditions.

The safety profile of Decanamide, N-(3-nitrophenyl)- has been evaluated through various toxicological studies. These studies have generally shown that the compound has low acute toxicity when administered at appropriate doses. However, as with any chemical compound used in research or development, proper handling and storage procedures should be followed to ensure safety and minimize potential risks.

In conclusion, Decanamide, N-(3-nitrophenyl)- (CAS No. 72298-61-4) is a versatile compound with a range of potential applications in chemistry and pharmaceutical research. Its unique molecular structure and properties make it an interesting subject for further investigation into its biological activities and therapeutic potential. As research continues to advance, it is likely that new insights and applications will emerge, further highlighting the importance of this compound in scientific inquiry.